Cas no 561297-88-9 (tert-butyl 7'-amino-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate)

• Product Name: tert-butyl 7'-amino-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate
• CAS No: 561297-88-9
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• MDL: MFCD16619041
• CID: 1059112
• PubChem ID: 68195399
• Update Time: 2025-06-11

tert-butyl 7'-amino-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7’-Aminospiro[cyclopropane-1,4’(1’H)-isoquinoline]-2’(3’H)carboxylic Acid 1,1-Dimethyl Ester
• 7'-AMinospiro[cyclopropane-1,4'(1'H)-isoquinoline]-2'(3'H)carboxylic Acid 1,1-DiMethyl Ester
• tert-butyl 7'-amino-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'(3'H)-carboxylate
• tert-butyl N-[7-amino-4-spiro-1-cyclopropane-3,4-dihydro-1H-isoquinoline]carbamate
• tert-butyl 7'-amino-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate
• MFCD16619041
• CS-0109779
• BFWOXWLQVUGAMG-UHFFFAOYSA-N
• t-Butyl 7'-amino-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'(3'H)-carboxylate
• tert-butyl 7-aminospiro[1,3-dihydroisoquinoline-4,1/'-cyclopropane]-2-carboxylate
• SCHEMBL12006705
• tert-butyl7'-amino-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'(3'H)-carboxylate
• 561297-88-9
• tert-butyl 7-aminospiro[1,3-dihydroisoquinoline-4,1'-cyclopropane]-2-carboxylate
• D76929
• SB37674

• MDL： MFCD16619041
• Inchi： 1S/C16H22N2O2/c1-15(2,3)20-14(19)18-9-11-8-12(17)4-5-13(11)16(10-18)6-7-16/h4-5,8H,6-7,9-10,17H2,1-3H3
• InChI Key： BFWOXWLQVUGAMG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C=C(C=CC=2C2(C1)CC2)N)=O

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 7'-amino-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate

Comprehensive Overview of tert-butyl 7'-amino-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate (CAS No. 561297-88-9)

The compound tert-butyl 7'-amino-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate (CAS No. 561297-88-9) is a structurally unique and pharmacologically significant molecule. Its spirocyclic architecture, featuring a cyclopropane ring fused to an isoquinoline core, has garnered attention in medicinal chemistry and drug discovery. This compound is often explored for its potential as a building block in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly interested in its scaffold versatility, which allows for modifications to enhance blood-brain barrier (BBB) permeability and target-specific interactions.

In recent years, the demand for spirocyclic compounds like tert-butyl 7'-amino-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate has surged due to their applications in neurodegenerative disease research. With rising global interest in Alzheimer's disease and Parkinson's disease treatments, this compound's amino-functionalized isoquinoline moiety is being investigated for its ability to modulate enzyme activity and receptor binding. Its tert-butyl ester group further enhances stability, making it a preferred intermediate in peptide coupling and prodrug design strategies.

From a synthetic chemistry perspective, the CAS No. 561297-88-9 compound exemplifies the growing trend toward fragment-based drug design (FBDD). Its rigid spirocyclic framework offers conformational restraint, a property highly valued in kinase inhibitor development. Laboratories focusing on high-throughput screening (HTS) often utilize derivatives of this molecule to explore structure-activity relationships (SAR). Additionally, its solubility profile in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) facilitates its use in combinatorial chemistry workflows.

The 7'-amino substituent in tert-butyl 7'-amino-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate opens avenues for post-synthetic modifications, such as amide formation or reductive amination. This aligns with current industry priorities in click chemistry and bioconjugation techniques. Furthermore, its chiral center at the spiro junction makes it relevant to asymmetric synthesis studies, particularly in the context of enantioselective catalysis. These attributes have positioned it as a subject of patent filings related to G-protein-coupled receptor (GPCR) modulators.

Environmental and regulatory considerations for CAS No. 561297-88-9 are also noteworthy. As the pharmaceutical industry shifts toward green chemistry principles, this compound's potential for atom-economical transformations is being evaluated. Its low molecular weight and high functional group density make it compatible with flow chemistry systems, reducing waste generation. These factors contribute to its inclusion in sustainable drug development pipelines, addressing the growing consumer demand for eco-friendly pharmaceuticals.

In analytical applications, tert-butyl 7'-amino-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinoline]-2'-carboxylate demonstrates excellent chromatographic behavior in both reverse-phase HPLC and normal-phase TLC, with distinct UV absorption characteristics. This facilitates its quantification in complex matrices, a critical requirement for quality control in active pharmaceutical ingredient (API) manufacturing. Recent advancements in mass spectrometry (MS) detection methods have further improved its trace analysis capabilities, supporting its use in metabolite identification studies.

The commercial availability of CAS No. 561297-88-9 through specialized chemical suppliers has enabled broader academic and industrial access. Current market trends indicate rising procurement for library synthesis in drug repurposing initiatives, particularly for rare disease targets. Its cost-effective synthesis route—typically involving Pd-catalyzed cross-coupling and cyclization steps—makes it economically viable for scale-up production, meeting the needs of both contract research organizations (CROs) and pharma innovators.